Cas no 2228458-70-4 (tert-butyl 2-(2-methyl-5-nitrophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(2-methyl-5-nitrophenyl)piperazine-1-carboxylate
• CAS No: 2228458-70-4
• MF: C₁₆H₂₃N₃O₄
• MW: 321.371524095535
• CID: 5930703
• PubChem ID: 165826395
• Update Time: 2025-08-05

tert-butyl 2-(2-methyl-5-nitrophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-methyl-5-nitrophenyl)piperazine-1-carboxylate
• 2228458-70-4
• EN300-1887660

• Inchi： 1S/C16H23N3O4/c1-11-5-6-12(19(21)22)9-13(11)14-10-17-7-8-18(14)15(20)23-16(2,3)4/h5-6,9,14,17H,7-8,10H2,1-4H3
• InChI Key： ZEAYOSDKCRRRBT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=C(C=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 321.16885622g/mol
• Monoisotopic Mass: 321.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.4Ų

Additional information on tert-butyl 2-(2-methyl-5-nitrophenyl)piperazine-1-carboxylate

tert-butyl 2-(2-methyl-5-nitrophenyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(2-methyl-5-nitrophenyl)piperazine-1-carboxylate, identified by the CAS number 2228458-70-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their versatile properties and roles in drug design. The structure of this molecule includes a piperazine ring, a tert-butyl group, and a substituted phenyl moiety, making it a valuable subject for both academic research and industrial development.

Recent studies have highlighted the importance of piperazine derivatives in the development of novel therapeutic agents. The piperazine ring, a six-membered amine-containing structure, is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. This makes it a popular scaffold in medicinal chemistry. The substitution pattern of the piperazine ring plays a crucial role in determining the compound's pharmacological properties. In the case of tert-butyl 2-(2-methyl-5-nitrophenyl)piperazine-1-carboxylate, the presence of a tert-butyl group at position 1 and a substituted phenyl group at position 2 introduces steric and electronic effects that can influence its bioavailability and target binding affinity.

The nitrophenyl group attached to the piperazine ring is another key feature of this compound. Nitro groups are well-known for their electron-withdrawing properties, which can enhance the electrophilicity of adjacent aromatic rings. This characteristic is particularly useful in designing compounds with specific reactivity or selectivity towards certain biological targets. Additionally, the methyl substitution on the phenyl ring adds further complexity to the molecule, potentially influencing its solubility and permeability.

Recent advancements in synthetic chemistry have made it possible to synthesize such complex molecules with high precision. The synthesis of tert-butyl 2-(2-methyl-5-nitrophenyl)piperazine-1-carboxylate typically involves multi-step reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. Researchers have explored various strategies to optimize the yield and purity of this compound, ensuring its suitability for downstream applications.

In terms of applications, this compound has shown promise in several areas. Its role as an intermediate in drug discovery is particularly notable. Piperazine derivatives are often used as building blocks for constructing bioactive molecules targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The unique combination of functional groups in this compound makes it an attractive candidate for further modification and testing.

Moreover, the study of tert-butyl 2-(2-methyl-5-nitrophenyl)piperazine-1-carboxylate has contributed to our understanding of structure-activity relationships (SAR) in medicinal chemistry. By modifying different parts of the molecule, researchers can investigate how changes in substituents affect biological activity. For instance, altering the position or type of substituents on the phenyl ring or adjusting the size and nature of the tert-butyl group can lead to compounds with improved potency or reduced toxicity.

The importance of this compound is further underscored by its inclusion in various chemical databases and literature resources. Its CAS number (2228458-70-4) ensures that it can be easily referenced in scientific publications and regulatory documents. This facilitates collaboration among researchers and aids in maintaining transparency throughout the research process.

In conclusion, tert-butyl 2-(2-methyl-5-nitrophenyl)piperazine-1-carboxylate represents a significant advancement in organic synthesis and drug discovery. Its unique structure, combined with recent research findings, positions it as a valuable tool for developing innovative therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in both academic research and industrial applications.